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Compound of Interest

Compound Name: Antitumor agent-114

Cat. No.: B12372456 Get Quote

Technical Support Center: Antitumor Agent-114
This guide provides troubleshooting advice and frequently asked questions for researchers

using Antitumor agent-114 in preclinical animal models.

Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for Antitumor agent-114?

A1: Antitumor agent-114 is a potent and selective small molecule inhibitor of the

phosphoinositide 3-kinase (PI3K) alpha isoform. By blocking the catalytic activity of PI3Kα, it

prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to

phosphatidylinositol-3,4,5-trisphosphate (PIP3). This, in turn, inhibits the activation of

downstream signaling proteins, most notably Akt, leading to decreased cell proliferation,

survival, and tumor growth.
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Preparation

Implantation & Growth

Treatment & Analysis

1. Culture MCF-7 Cells

2. Harvest & Count Cells

3. Resuspend in PBS/Matrigel

4. Inject Cells Subcutaneously

5. Monitor Tumor Growth

6. Randomize into Groups
(Tumor Volume ~100mm³)

7. Administer Vehicle or
Antitumor agent-114

8. Measure Tumor Volume & Body Weight

9. Euthanize & Collect Tissues

10. Analyze Data (TGI, etc.)
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To cite this document: BenchChem. [Refinement of animal models for "Antitumor agent-114"
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372456#refinement-of-animal-models-for-
antitumor-agent-114-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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